Cas no 403836-49-7 (methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate)

Methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate is a synthetic organic compound featuring a 5-methyl-1,2-oxazole carbamoyl moiety linked via a thioether bridge to a methyl propanoate ester. This structure confers versatility in applications such as pharmaceutical intermediates or agrochemical synthesis, where its reactive functional groups (ester, carbamoyl, and thioether) enable further derivatization. The compound's stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. Its precise molecular architecture may also support studies in bioisosteric replacements or prodrug development. Careful handling is advised due to potential sensitivity to hydrolysis or oxidation. Analytical characterization typically involves HPLC, NMR, and mass spectrometry for purity verification.

methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate structure

403836-49-7 structure

Product Name:methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate

CAS No:403836-49-7

MF:C₁₀H₁₄N₂O₄S

MW:258.294161319733

CID:5843823

PubChem ID:3240051

Update Time:2025-06-07

methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)propanoate
- Propanoic acid, 3-[[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]thio]-, methyl ester
- AKOS024602583
- EU-0047727
- 403836-49-7
- methyl 3-({2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)propanoate
- methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate
- HMS2391A10
- SR-01000506737
- MLS000085167
- SMR000019707
- SR-01000506737-1
- methyl 3-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylpropanoate
- CHEMBL1598755
- AB00410041-04
- F1016-0497
- Inchi： 1S/C10H14N2O4S/c1-7-5-8(12-16-7)11-9(13)6-17-4-3-10(14)15-2/h5H,3-4,6H2,1-2H3,(H,11,12,13)
- InChI Key： TZEJHGTZCBOVGY-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CCSCC(NC1C=C(C)ON=1)=O

Computed Properties

Exact Mass: 258.06742811g/mol
Monoisotopic Mass: 258.06742811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.302±0.06 g/cm3(Predicted)
Boiling Point: 470.4±45.0 °C(Predicted)
pka: 12.00±0.70(Predicted)

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Life Chemicals	F1016-0497-2μmol	methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate	403836-49-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1016-0497-5μmol	methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate	403836-49-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1016-0497-10μmol	methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate	403836-49-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1016-0497-20μmol	methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate	403836-49-7	90%+	20μl	$79.0	2023-05-17
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Life Chemicals	F1016-0497-2mg	methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate	403836-49-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1016-0497-3mg	methyl 3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoate	403836-49-7	90%+	3mg	$63.0	2023-05-17
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